(5Z)-5-[(3-methylthiophen-2-yl)methylidene]-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C14H15NO2S3
• Molecular Weight: 325.5 g/mol
• IUPAC Name: (5Z)-5-[(3-methylthiophen-2-yl)methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H15NO2S3/c1-9-4-6-19-11(9)7-12-13(16)15(14(18)20-12)8-10-3-2-5-17-10/h4,6-7,10H,2-3,5,8H2,1H3/b12-7-
• InChI Key: PJPVQHJGBFTRDK-GHXNOFRVSA-N
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=O)N(C(=S)S2)CC3CCCO3
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=O)N(C(=S)S2)CC3CCCO3
• solubility: 0.7 [ug/mL]

Description

5-[(3-methyl-2-thiophenyl)methylidene]-3-(2-oxolanylmethyl)-2-sulfanylidene-4-thiazolidinone is a member of thiazolidines and a thiocarbonyl compound.

Scientific Research Applications

Antifungal Activity

(5Z)-5-[(3-methylthiophen-2-yl)methylidene]-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one and its derivatives have been investigated for their potential antifungal properties. One study focused on synthesizing various rhodanine-3-acetic acid derivatives and evaluating their antifungal effects against selected fungal species, including Candida and Trichosporon. The study found that only certain derivatives exhibited strong inhibitory effects on the growth of these fungi (Doležel et al., 2009).

Inhibitors of Protein Kinases

This compound has also been explored in the context of inhibiting protein kinases. A study reported the microwave-assisted synthesis of 5-arylidene-2-thioxo-1,3-thiazolidin-4-ones as inhibitors of the protein kinase DYRK1A. The research identified lead compounds from this class that showed promising nanomolar inhibitory activity, indicating potential for neurological or oncological disorder treatments where DYRK1A is involved (Bourahla et al., 2021).

Corrosion Inhibition

Thiazolidinedione derivatives, including the one , have been investigated for their corrosion inhibition properties. An experimental study examined the inhibition performance of such derivatives on mild steel in hydrochloric acid solution. The study found that these inhibitors effectively reduced corrosion, revealing their potential as corrosion inhibitors in industrial applications (Yadav et al., 2015).

HIV-1 Fusion Inhibitors

Additionally, this class of compounds has been utilized in the design of HIV-1 fusion inhibitors. One study synthesized thiazolidin-4-ones as potential HIV-1 entry inhibitors. These compounds successfully inhibited HIV-1 mediated cell-cell fusion and gp41 six-helix bundle formation, indicating their efficacy in targeting HIV-1 gp41 and potential as HIV-1 inhibitors (Jiang et al., 2011).

Anticancer Properties

Research has also explored the anticancer properties of these derivatives. A study synthesized thiazolidin-4-one derivatives and evaluated their effects on transplantable mouse tumor. These compounds demonstrated significant inhibition of tumor growth and angiogenesis, suggesting potential as anticancer agents (Chandrappa et al., 2010).